Cas no 164365-88-2 (Boc-NH-C4-Br)

Boc-NH-C4-Br, or tert-butyl (4-bromobutyl)carbamate, is a protected amine reagent widely used in organic synthesis and peptide chemistry. Its key advantages include the Boc (tert-butoxycarbonyl) protecting group, which offers stability under basic conditions and selective deprotection under acidic conditions. The 4-bromobutyl chain provides a versatile handle for further functionalization, such as nucleophilic substitution or cross-coupling reactions. This compound is particularly valuable in the synthesis of modified amino acids, linkers, and heterocycles, ensuring high purity and controlled reactivity. Its compatibility with a range of solvents and intermediates makes it a reliable choice for complex multi-step syntheses.
Boc-NH-C4-Br structure
Boc-NH-C4-Br structure
Product Name:Boc-NH-C4-Br
CAS No:164365-88-2
MF:C9H18BrNO2
MW:252.148722171783
MDL:MFCD06201020
CID:138779
PubChem ID:57653383
Update Time:2025-10-11

Boc-NH-C4-Br Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (4-bromobutyl)carbamate
    • 4-(Boc-Amino)Butyl Bromide
    • 4-(t-Boc-amino)-1-butyl Bromide
    • 4-(Boc amino)butyl bromide
    • Carbamic acid,N-(4-bromobutyl)-, 1,1-dimethylethyl ester
    • tert-Butyl 4-bromobutylcarbamate
    • tert-butyl N-(4-bromobutyl)carbamate
    • 4-bromobutylamine tert-butylcarbamate
    • BrCH2CH2CH2CH2NHBoc
    • N-Boc 4-bromobutan-1-amine
    • tert-Butyl (4-bromobutyl)
    • N-(tert-Butoxycarbonyl)-1-broMobutan-4-ylaMine
    • N-(4-BroMobutyl)carbaMic Acid 1,1-DiMethylethyl Ester
    • 4-(Boc-aMino)butyl broMide technical, >=90% (AT)
    • Carbamic acid, (4-bromobutyl)-, 1,1-dimethylethyl ester
    • tert-butyl(4-bromobutyl)carbamate
    • Boc-NH-(CH2)4-Br
    • N-boc-4-bromobutan-1-amine
    • 4-(Boc-amino) Butyl Bromide
    • GKGFAEREWWZBKY-UHFFFAOYSA-N
    • BCP19247
    • Boc-NH-C4-Br
    • N-BOC-4-BROMOBUTYLAMINE
    • SCHEMBL229087
    • EN300-736037
    • CS-W007803
    • AB23080
    • 4-[(tert-Butoxycarbonyl)amino]butyl bromide
    • HY-W007803
    • A1-03088
    • FT-0663427
    • (4-bromobutyl)carbamic acid tert-butyl ester
    • DS-15335
    • AB6564
    • AM9905
    • 4-(t-butyloxycarbonylamino)butyl bromide
    • CARBAMIC ACID, N-(4-BROMOBUTYL)-, 1,1-DIMETHYLETHYL ESTER
    • tert-Butyl (4-bromobutyl)carbamate, 95%
    • (4-bromobutyl)-carbamic acid tert-butyl ester
    • 4-bromobutyl carbamic acid tert-butyl ester
    • KWX42DWP3K
    • MFCD06201020
    • (4-bromo-butyl)-carbamic acid tert-butyl ester
    • SY018080
    • J-010133
    • 4-bromobutylcarbamic acid tert-butyl ester
    • 4-(Boc-amino)butyl bromide, technical, >=90% (AT)
    • AKOS015841489
    • DTXSID60446526
    • 164365-88-2
    • 1,1-dimethylethyl (4-bromobutyl)carbamate
    • DA-51306
    • MDL: MFCD06201020
    • Inchi: 1S/C9H18BrNO2/c1-9(2,3)13-8(12)11-7-5-4-6-10/h4-7H2,1-3H3,(H,11,12)
    • InChI Key: GKGFAEREWWZBKY-UHFFFAOYSA-N
    • SMILES: BrCCCCNC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 251.05200
  • Monoisotopic Mass: 251.05209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Color/Form: Light yellow liquid
  • Density: 1.228
  • Boiling Point: 308.8°C at 760 mmHg
  • PSA: 38.33000
  • LogP: 3.07710
  • Solubility: Not determined

Boc-NH-C4-Br Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H318
  • Warning Statement: P280-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 41
  • Safety Instruction: S26-S39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R41
  • Safety Term:S26-39
  • Storage Condition:2-8°C

Boc-NH-C4-Br Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Boc-NH-C4-Br Pricemore >>

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